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Compound of Interest

Compound Name: Tinospinoside C

Cat. No.: B1150658 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Tinospinoside C is not readily available in

public domains. The following disposal procedures are based on general best practices for

laboratory chemical waste management and available toxicological data for extracts of

Tinospora cordifolia, the plant from which Tinospinoside C is derived. It is imperative to

consult your institution's Environmental Health & Safety (EHS) department for specific disposal

protocols and requirements in your location, as regulations may vary.

Tinospinoside C is a diterpenoid glycoside isolated from Tinospora cordifolia. While research

indicates that extracts from this plant exhibit low acute toxicity, the full hazardous potential of

the purified compound has not been fully elucidated. Therefore, it is prudent to handle and

dispose of Tinospinoside C as a potentially hazardous chemical.

Toxicological Data Summary
The following table summarizes the available acute toxicity data for Tinospora cordifolia

extracts. It is important to note that this data pertains to the extract and not the isolated

Tinospinoside C, which may have different properties.
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Extract Type Test Animal
Route of
Administration

Acute Toxicity
(LD50)

Reference

Hydroalcoholic

Extract (HAE)
Albino Rats Oral

> 1000 mg/kg

(No mortality

observed up to

48 hours)

[1]

Aqueous Extract Wistar Rats Oral
Non-toxic up to

2000 mg/kg
[2]

Herbal

Formulation

Extract

Mice Oral > 2000 mg/kg [3]

Aqueous Slurry

(Decoction)
Swiss Mice Oral

No mortality

recorded at 9

ml/kg

[4][5]

Aqueous Slurry

(Whole Plant)
Swiss Mice Oral

No mortality

recorded at 8

g/kg

[4][5]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocol outlines the recommended steps for the proper disposal of

Tinospinoside C waste in a laboratory setting.

1. Waste Identification and Segregation:

Treat as Hazardous Chemical Waste: Due to the lack of a complete hazard profile, all

Tinospinoside C waste, including pure compound, solutions, and contaminated materials

(e.g., pipette tips, gloves, vials), should be treated as hazardous chemical waste.

Segregate Waste Streams: Do not mix Tinospinoside C waste with other waste streams

unless explicitly permitted by your EHS department. Keep it separate from non-hazardous

and biological waste.
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2. Container Selection and Management:

Primary Container:

Use a chemically compatible, leak-proof container with a secure screw-top lid. Glass or

high-density polyethylene (HDPE) containers are generally suitable.

Ensure the container is in good condition, free of cracks or defects.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Secondary Containment:

Place the primary waste container in a larger, durable, and chemically resistant secondary

container (e.g., a plastic tub or bin) to contain any potential leaks or spills.

3. Waste Labeling:

Label Immediately: Affix a "Hazardous Waste" label to the primary container as soon as the

first drop of waste is added.

Complete Information: The label must be filled out completely and legibly. Required

information typically includes:

The words "Hazardous Waste"

Full chemical name: "Tinospinoside C" (avoid abbreviations or formulas).

Concentration (if in solution).

Accumulation start date (the date the first waste was added).

Principal Investigator's name and contact information.

Laboratory room number.

4. Waste Storage:
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Designated Storage Area: Store the waste container in a designated, secure area within the

laboratory. This area should be away from general traffic and drains.

Compatibility: Ensure that the storage location does not house incompatible chemicals.

Container Integrity: Keep the waste container closed at all times, except when adding waste.

5. Arranging for Disposal:

Contact EHS: Once the waste container is full or has reached the storage time limit set by

your institution (often 90 days), contact your EHS department to schedule a waste pickup.

Follow Institutional Procedures: Adhere to all specific procedures provided by your EHS

department regarding waste pickup requests and documentation.

Mandatory Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Tinospinoside C.
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Caption: Workflow for the safe disposal of Tinospinoside C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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